1-(4-Chlorophenylmethyl)-2-aminobenzimidazole
Overview
Description
Benzimidazole derivatives are a class of heterocyclic compounds with significant biological and chemical importance. They exhibit a broad range of biological activities and have applications in medicinal chemistry, agriculture, and as materials in chemical industries. The synthesis of benzimidazole derivatives, including those substituted at various positions, is a topic of ongoing research.
Synthesis Analysis
The synthesis of benzimidazole derivatives, including those with chlorophenylmethyl groups, often involves the condensation of o-phenylenediamines with carboxylic acids or their derivatives under various conditions. A method described involves the aerobic oxidative synthesis of 2-arylbenzimidazoles from arylmethanols or arylmethylamines catalyzed by Fe(III)/TEMPO under solvent-free conditions, showcasing an environmentally friendly approach (Yu et al., 2015).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives is characterized by spectroscopic methods such as UV-vis, FT-IR, and NMR techniques. These methods provide insights into the electronic structure and substituent effects on the benzimidazole core. The synthesis of phenylazopyrimidone dyes from 2-aminobenzimidazole derivatives demonstrates the structural versatility of these compounds (Karcı & Demirçalı, 2006).
Chemical Reactions and Properties
Benzimidazole derivatives undergo various chemical reactions, including electrophilic substitution, oxidation, and coordination with metal ions to form complexes. The reactivity can be influenced by substituents on the benzimidazole ring, allowing for the synthesis of a wide range of compounds with diverse properties.
Physical Properties Analysis
The physical properties of benzimidazole derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in different fields. These properties are determined by the molecular structure and substitution pattern on the benzimidazole ring.
Chemical Properties Analysis
The chemical properties of benzimidazole derivatives, including acidity, basicity, and reactivity towards various reagents, are influenced by the electronic nature of the substituents and the overall molecular structure. Studies on the reactivity and stability of these compounds contribute to their application in synthesizing novel materials and biologically active molecules.
- (Yu et al., 2015)
- (Karcı & Demirçalı, 2006)
Scientific Research Applications
Anti-allergic Activities
- Scientific Field : Medicinal Chemistry
- Application Summary : A series of novel ®(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine derivatives were designed, synthesized, and tested for in vivo anti-allergic activities .
- Methods of Application : The compounds were synthesized from (4-chlorophenyl)(phenyl)methanone, and their anti-allergic activities were tested in vivo .
- Results : Most of these derivatives exhibited significant effects on both allergic asthma and allergic itching. Three of the 19 piperazine derivatives have stronger potency against allergic asthma than levocetirizine, the positive control drug .
Synthesis of Antihistamines
- Scientific Field : Medicinal Chemistry
- Application Summary : A simple and efficient route has been developed for the synthesis of anti-histamine drugs clocinizine and chlorcyclizine .
- Methods of Application : The common intermediate 1-[(4-chloro phenyl)(phenyl)-methyl]-piperazine is prepared from (4-chlorophenyl)(phenyl)methanone in three steps with excellent yields .
- Results : All the reactions proceeded smoothly and the products were also isolated easily .
Future Directions
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]benzimidazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClN3/c15-11-7-5-10(6-8-11)9-18-13-4-2-1-3-12(13)17-14(18)16/h1-8H,9H2,(H2,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKBJSDNECZUKSR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(N2CC3=CC=C(C=C3)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30353511 | |
Record name | 1-(4-Chlorophenylmethyl)-2-aminobenzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30353511 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Chlorophenylmethyl)-2-aminobenzimidazole | |
CAS RN |
109635-38-3 | |
Record name | 1-(4-Chlorophenylmethyl)-2-aminobenzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30353511 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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